(2,5-Dimethylphenyl)(dimethyl)octylsilane

• CAS No.: 184687-89-6
• Molecular Formula: C18H32Si
• Molecular Weight: 276.5 g/mol
• IUPAC Name: (2,5-dimethylphenyl)-dimethyl-octylsilane
• InChI: InChI=1S/C18H32Si/c1-6-7-8-9-10-11-14-19(4,5)18-15-16(2)12-13-17(18)3/h12-13,15H,6-11,14H2,1-5H3
• InChI Key: UDFPKQLZZWLFLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC[Si](C)(C)C1=C(C=CC(=C1)C)C

Description

(2,5-Dimethylphenyl)(dimethyl)octylsilane is a useful research compound. Its molecular formula is C18H32Si and its molecular weight is 276.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.95 g (80.2 mmol) of finely cut magnesium metal was placed in a 200 ml four-necked flask, and 50 ml of anhydrous tetrahydrofuran was further charged. The mixture was heated up to 70° C. while stirring, and 50 ml of a solution of 5 g (27.0 mmol) of 2-bromo p-xylene in anhydrous tetrahydrofuran was added dropwise while caring for steep reaction (reflux). After completion of the addition, it was refluxed for 30 minutes, then, cooled to 40° C., and to this was added 6.7 g (32.4 mmol) of dimethyloctylsilyl chloride while stirring. The solution was again heated and refluxed for 3 hours. The reaction mixture was charged in an aqueous saturated ammonium chloride solution, and extracted (toluene/water) and the organic phase was dried over sodium sulfate. After concentration, the product was purified and isolated by silica gel column chromatography (n-hexane) to obtain 3.19 g of 2-(dimethyloctylsilyl)-p-xylene.